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A comprehensive comparison of analytical methods for the quantification of enalapril, with a

focus on a highly specific and robust LC-MS/MS assay utilizing the deuterated internal

standard MK-421 (D5 Maleate), is presented for researchers, scientists, and drug development

professionals. This guide provides an objective analysis of the linearity, accuracy, and precision

of this method in comparison to other established techniques.

Performance Comparison of Enalapril Assays
The use of a stable isotope-labeled internal standard, such as Enalapril-D5, is widely

considered the gold standard in quantitative bioanalysis using mass spectrometry. It closely

mimics the analyte's behavior during sample preparation and ionization, leading to superior

accuracy and precision. The following tables summarize the performance characteristics of an

LC-MS/MS method using Enalapril-D5 and Enalaprilat-D5 as internal standards against other

reported methods.

Table 1: Linearity of Enalapril and Enalaprilat Assays
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Method Analyte
Internal
Standard

Linearity
Range (ng/mL)

Correlation
Coefficient (r²)

LC-MS/MS[1] Enalapril Enalapril-D5 0.502 - 160.2 >0.99

LC-MS/MS[1] Enalaprilat Enalaprilat-D5 0.506 - 161.5 >0.99

LC-MS/MS[2] Enalapril Tolbutamide 1 - 500 0.99743

LC-MS/MS[2] Enalaprilat Tolbutamide 1 - 500 0.99727

LC-MS/MS[3] Enalapril Felodipine 1 - 200 ≥ 0.99

LC-MS/MS[3] Enalaprilat Felodipine 20 - 500 ≥ 0.99

Table 2: Accuracy and Precision of Enalapril and Enalaprilat Assays

Method Analyte
Internal
Standard

Accuracy (%
Mean
Recovery)

Precision (%
RSD)

LC-MS/MS[1] Enalapril Enalapril-D5 91.21% 1.72% - 5.06%

LC-MS/MS[1] Enalaprilat Enalaprilat-D5 90.85% 1.29% - 3.87%

LC-MS/MS[2] Enalapril Tolbutamide

Intraday: 103-

113%, Interday:

100-106%

Intraday: 3.4-

11.8%, Interday:

7.7-10.9%

LC-MS/MS[2] Enalaprilat Tolbutamide

Intraday: 93-

103%, Interday:

96-99%

Intraday: 3.1-

10.3%, Interday:

6.7-13.7%

Experimental Protocols
Key Experiment: LC-MS/MS Assay of Enalapril and
Enalaprilat with Deuterated Internal Standards[1]
A detailed methodology for the highly selective and sensitive quantification of enalapril and its

active metabolite, enalaprilat, in human plasma is provided below.
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1. Sample Preparation: Solid Phase Extraction (SPE)

Analytes were extracted from human plasma using a solid phase extraction process. This

technique allows for the efficient removal of plasma components that could interfere with the

analysis, resulting in a cleaner sample and improved assay performance.

2. Chromatographic Separation

Column: Zorbax Eclipse; 150 × 4.6 mm, C18 5 µm column.

Mobile Phase: A gradient mixture of acetonitrile and 0.1% v/v formic acid in water (65:35 v/v).

Flow Rate: 0.8 mL/min.

3. Mass Spectrometric Detection

Ionization Mode: Positive ionization.

Detection Mode: Multiple Reaction Monitoring (MRM).

Mass Transitions:

Enalapril: m/z 377.10 → 234

Enalapril-D5 (Internal Standard): m/z 382.10 → 239.20

Enalaprilat: m/z 349 → 206

Enalaprilat-D5 (Internal Standard): m/z 354.20 → 211.20

Visualizing the Experimental Workflow
The following diagram illustrates the key steps in the LC-MS/MS assay of enalapril and

enalaprilat using deuterated internal standards.
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Caption: Workflow of the LC-MS/MS assay for Enalapril and Enalaprilat.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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